4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one

• Molecular Formula: C16H21NO
• Molecular Weight: 243.34 g/mol
• IUPAC Name: 4-(4-ethylphenyl)-2-azaspiro[4.4]nonan-1-one
• InChI: InChI=1S/C16H21NO/c1-2-12-5-7-13(8-6-12)14-11-17-15(18)16(14)9-3-4-10-16/h5-8,14H,2-4,9-11H2,1H3,(H,17,18)
• InChI Key: ULPJDCDKHANBKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2CNC(=O)C23CCCC3

Description

4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one is a spirocyclic compound featuring a bicyclic structure where a pyrrolidone ring (2-azaspiro framework) is fused with a cyclopentane ring. The 4-ethylphenyl substituent at the 4-position of the spiro system introduces steric bulk and lipophilicity, making it a candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders or enzyme modulation . Its synthesis typically involves multistep protocols, including cyclization and substitution reactions, as seen in related spirocyclic systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one typically involves the cycloaddition of nitrile imines with arylidenethiohydantoins. This reaction is carried out under controlled conditions to ensure the formation of the desired spirocyclic structure. The reaction conditions often include the use of hydrazonyl chlorides to generate nitrile imines in situ, which then react with the arylidenethiohydantoins at the C=C and C=S dipolarophiles in the thiohydantoin moiety .

Industrial Production Methods

While specific industrial production methods for 4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions for higher yields and purity, as well as implementing continuous flow processes to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex spirocyclic compounds.

Medicine: It is being investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: It can be used in the development of new materials with unique properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one involves its interaction with specific molecular targets and pathways. For example, it may act as an enzyme inhibitor by binding to the active site of the enzyme and preventing its normal function. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Properties of Selected Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Key Applications	Reference
4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one	C₁₇H₂₁NO	245.3	4-Ethylphenyl	CNS drug discovery	N/A
4-(4-Methylphenyl) analog	C₁₆H₁₉NO	231.3	4-Methylphenyl	SAR studies
4-(4-Methoxyphenyl) analog	C₁₆H₁₉NO₂	245.3	4-Methoxyphenyl	Receptor modulation
7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one	C₁₇H₂₂N₂O	272.3	Benzyl, diaza	Osteoclast inhibition
Bis-Spiro Compound 7h	C₄₀H₃₈Cl₂N₂O₂	649.6	Dichlorophenyl, biphenyl	Polymer chemistry

Research Findings and Implications

• Electronic Effects : Para-substituents like methoxy or fluorine significantly alter electronic profiles, impacting binding affinity and metabolic stability .
• Steric Considerations : Ethyl and benzyl groups enhance lipophilicity but may reduce solubility, necessitating formulation optimizations .
• Synthetic Flexibility : Derivatives with tosyl or silyl groups enable modular functionalization, supporting diverse medicinal chemistry campaigns .

Biological Activity

4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one is a spirocyclic compound that has garnered interest in medicinal chemistry due to its unique structural characteristics and potential biological activities. This article explores its synthesis, biological activity, mechanisms of action, and comparisons with similar compounds, supported by relevant research findings and data tables.

Synthesis

The synthesis of 4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one typically involves the cycloaddition of nitrile imines with arylidenethiohydantoins. This process is conducted under controlled conditions to ensure the formation of the desired spirocyclic structure. The reaction often employs hydrazonyl chlorides to generate nitrile imines in situ, which then react with arylidenethiohydantoins at specific dipolarophiles.

Synthetic Route Overview

Step	Reaction Type	Reagents Used	Conditions
1	Cycloaddition	Nitrile imines, Arylidenethiohydantoins	Controlled environment
2	Purification	Solvent extraction, recrystallization	Standard laboratory techniques

Biological Activity

Research indicates that 4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one exhibits promising biological activities, particularly in antimicrobial and anticancer domains. Its unique structure allows for interactions with specific molecular targets, potentially inhibiting the activity of certain proteins and enzymes.

The mechanisms through which this compound exerts its biological effects include:

• Enzyme Inhibition : It may bind to the active sites of enzymes, preventing their normal function.
• Receptor Interaction : The spirocyclic structure may allow it to fit into hydrophobic pockets within proteins, influencing their functionality.
• Hydrogen Bonding : Functional groups present in the compound can form hydrogen bonds with biological targets, enhancing its activity.

Case Studies and Research Findings

Several studies have investigated the biological properties of 4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one:

• Antimicrobial Activity : A study demonstrated that derivatives of this compound showed significant antimicrobial properties against various bacterial strains, suggesting its potential as a lead compound in antibiotic development.
• Anticancer Properties : Research has indicated that this compound can induce apoptosis in cancer cell lines, highlighting its potential as a therapeutic agent in cancer treatment.
• Comparative Studies : In comparison with other spirocyclic compounds, such as 1,3,7-triazaspiro[4.4]nonane-2,4-dione and thia-tetraazaspiro derivatives, 4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one exhibited superior activity profiles in certain assays.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 4-(4-Ethylphenyl)-2-azaspiro[4.4]nonan-1-one, it is essential to compare it with related compounds:

Compound Name	Key Features	Biological Activity
1,3,7-Triazaspiro[4.4]nonane-2,4-dione	Known for antimicrobial activity	Moderate
Thia-tetraazaspiro[4.4]nonenones	Diverse biological activities	Variable
1,6-Dioxaspiro[4.4]nonane	Broad spectrum including antibiotic properties	High